Cas no 25694-16-0 (Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate)

Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate is a specialized organic compound featuring a rigid adamantane backbone conjugated with a cyanoacetate moiety. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry, particularly as a precursor for heterocyclic and polycyclic frameworks. The adamantyl group enhances thermal and chemical stability, while the cyano and ester functionalities offer versatile reactivity for nucleophilic additions, cyclizations, and cross-coupling reactions. Its high purity and well-defined molecular architecture make it suitable for applications in pharmaceutical intermediates, materials science, and advanced organic synthesis. The compound's robustness and functional group compatibility underscore its utility in demanding chemical transformations.

Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate structure

25694-16-0 structure

Product name:Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate

CAS No:25694-16-0

MF:C₁₅H₂₁NO₂

MW:247.33274

CID:257090

PubChem ID:2807269

Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

- Acetic acid,2-cyano-2-(tricyclo[3.3.1.13,7]dec-2-ylidene)-, ethyl ester
- ethyl 2-(2-adamantyl)-2-cyanoacetate
- Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate
- Inchi： InChI=1S/C15H21NO2/c1-2-18-15(17)13(8-16)14-11-4-9-3-10(6-11)7-12(14)5-9/h9-14H,2-7H2,1H3
- InChI Key： NKQDZOMRNCAJHD-UHFFFAOYSA-N
- SMILES： CCOC(C(C1C2CC3CC1CC(C3)C2)C#N)=O

Computed Properties

Exact Mass: 247.15733

Experimental Properties

PSA: 50.09

Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-156527-1.0g	ethyl 2-(adamantan-2-ylidene)-2-cyanoacetate	25694-16-0	95%	1g	$0.0	2023-06-08
TRC	B442445-50mg	Ethyl 2-(Adamantan-2-ylidene)-2-cyanoacetate	25694-16-0		50mg	$ 160.00	2022-06-07
Enamine	EN300-156527-0.25g	ethyl 2-(adamantan-2-ylidene)-2-cyanoacetate	25694-16-0	95%	0.25g	$206.0	2023-02-14
Enamine	EN300-156527-2500mg	ethyl 2-(adamantan-2-ylidene)-2-cyanoacetate	25694-16-0	95.0%	2500mg	$1008.0	2023-09-24
Enamine	EN300-156527-50mg	ethyl 2-(adamantan-2-ylidene)-2-cyanoacetate	25694-16-0	95.0%	50mg	$97.0	2023-09-24
Enamine	EN300-156527-500mg	ethyl 2-(adamantan-2-ylidene)-2-cyanoacetate	25694-16-0	95.0%	500mg	$391.0	2023-09-24
1PlusChem	1P01AGG6-50mg	ethyl 2-(adamantan-2-ylidene)-2-cyanoacetate	25694-16-0	95%	50mg	$177.00	2023-12-18
Enamine	EN300-156527-250mg	ethyl 2-(adamantan-2-ylidene)-2-cyanoacetate	25694-16-0	95.0%	250mg	$206.0	2023-09-24
Enamine	EN300-156527-100mg	ethyl 2-(adamantan-2-ylidene)-2-cyanoacetate	25694-16-0	95.0%	100mg	$144.0	2023-09-24
1PlusChem	1P01AGG6-10g	ethyl 2-(adamantan-2-ylidene)-2-cyanoacetate	25694-16-0	95%	10g	$2793.00	2023-12-18